Cas no 2248394-46-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate
• CAS No: 2248394-46-7
• MF: C₁₄H₁₁F₂NO₄
• MW: 295.23825097084
• CID: 6371329
• PubChem ID: 165975460
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248394-46-7
• EN300-6514207
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate

• Inchi： 1S/C14H11F2NO4/c15-14(16)6-8(7-14)5-11(18)21-17-12(19)9-3-1-2-4-10(9)13(17)20/h1-4,8H,5-7H2
• InChI Key： LSPQLEOZZVJPIX-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)F

Computed Properties

• Exact Mass: 295.06561416g/mol
• Monoisotopic Mass: 295.06561416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate (CAS No. 2248394-46-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate (CAS No. 2248394-46-7) is a highly specialized chemical entity with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a difluorocyclobutyl moiety and an isoindole-1,3-dione core, makes it a subject of interest for researchers exploring novel drug candidates and advanced polymers. This article delves into its properties, synthesis, and emerging applications while addressing trending topics like sustainable chemistry and AI-driven drug discovery.

Chemically, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate belongs to the class of N-substituted phthalimide derivatives, known for their versatility in medicinal chemistry. The presence of the 3,3-difluorocyclobutyl group enhances its metabolic stability and bioavailability, traits highly sought after in modern drug development. Recent studies highlight its role as a key intermediate in synthesizing small-molecule inhibitors targeting enzymes like kinases, which are pivotal in cancer and inflammatory diseases.

From a synthetic perspective, the compound is typically prepared via esterification reactions between 2-(3,3-difluorocyclobutyl)acetic acid and N-hydroxyphthalimide. Optimizing this process using green chemistry principles—such as solvent-free conditions or biocatalysts—has gained traction, aligning with the global push for eco-friendly manufacturing. Researchers are also leveraging machine learning to predict optimal reaction conditions, reducing trial-and-error experimentation.

In material science, the isoindole-1,3-dione scaffold contributes to the development of high-performance polymers with exceptional thermal stability and optical properties. These materials are being explored for use in flexible electronics and organic photovoltaics, addressing the demand for lightweight, energy-efficient alternatives. The difluorocyclobutyl segment further imparts resistance to degradation, making it suitable for harsh-environment applications.

Current trends in personalized medicine and bioconjugation have spurred interest in derivatives of this compound. For instance, its reactive ester group allows facile conjugation to peptides or antibodies, enabling targeted drug delivery systems. This aligns with the growing focus on precision therapeutics and next-generation biologics, topics frequently searched in academic and industrial circles.

Safety and regulatory aspects of CAS No. 2248394-46-7 are also under scrutiny, particularly regarding its environmental footprint. While not classified as hazardous, its biodegradability and long-term ecotoxicological effects are being evaluated to comply with REACH and FDA guidelines. Such evaluations are critical for its adoption in consumer-facing industries like cosmetics or food packaging.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(3,3-difluorocyclobutyl)acetate represents a multifaceted compound bridging gaps between pharmaceuticals and advanced materials. Its integration with cutting-edge technologies like AI-assisted synthesis and sustainable design ensures its relevance in future scientific breakthroughs. For researchers and industry professionals, understanding its full potential requires staying abreast of interdisciplinary advancements—a challenge this article aims to address.